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Compound of Interest

Compound Name: Argininosuccinic acid (disodium)
Cat. No.: B10861077
Get Quote
\ J

Executive Summary

Immediate Action: Argininosuccinic acid disodium salt (ASA) is generally classified as non-
hazardous under GHS and OSHA standards. However, it is a nitrogen-rich metabolic
intermediate. Do not dispose of via sanitary sewer (sink drains) or regular trash.

While not a P-listed or U-listed acute toxin under RCRA, Best Management Practices (BMP)
dictate that ASA be segregated and managed as Non-Regulated Chemical Waste to prevent
environmental nitrogen loading and ensure regulatory compliance.

Material Identification & Properties

Accurate waste profiling requires precise identification. Use the data below for your waste
manifest.
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Parameter Specification Notes for Disposal

Argininosuccinic acid disodium  Often found as a hydrate.[1][2]

Compound Name
salt [3]

Use 2387-71-5 if referencing

CAS Number 918149-29-8 (salt’/hydrate) )
free acid.[4]

High Nitrogen content.[2][4][5]
[61[7]

Molecular Formula

Hygroscopic (absorbs

Physical State White to off-white powder ]

moisture).

. _ Forms aqueous waste streams

Solubility Soluble in water )

easily.
RCRA Status Non-Listed Not P, U, K, or F listed.

) ) Keep dry; segregate from

Storage Class 11 (Combustible Solids)

oxidizers.

Risk Assessment & Causality

Why do we manage a "safe" metabolite as chemical waste?

e Nitrogen Loading: ASA is a urea cycle intermediate. Releasing significant quantities into
wastewater systems contributes to eutrophication (algal blooms) in local water bodies.

o Hygroscopic Reactivity: As a disodium salt, the compound is hygroscopic. In a mixed-waste
dumpster, it can absorb moisture, clump, and potentially alter the pH of surrounding waste,
compromising the integrity of containment bags.

e Regulatory "Grey Areas": While federal EPA regulations might technically permit drain
disposal for non-hazardous salts, local municipal wastewater permits often have strict "Total
Nitrogen" or "COD" (Chemical Oxygen Demand) limits. Professional disposal eliminates this
liability.

Step-by-Step Disposal Protocols
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Protocol A: Solid Waste (Expired or Surplus Stock)

Goal: Dispose of pure, solid reagent in original or secondary containers.

o Container Inspection: Ensure the original container is intact. If the screw cap is cracked
(common with aged salts), transfer contents to a high-density polyethylene (HDPE) wide-
mouth jar.

o Labeling: Apply a "Non-Hazardous Chemical Waste" label.

o Mandatory Fields: Constituent (Argininosuccinic acid disodium), CAS #, Start Date,
Generator Name.

o Hazard Checkbox: Mark "None" or "Non-Regulated."
o Segregation: Place the container in your lab's Solid Waste Accumulation Area.

o Crucial: Do not pack in the same secondary bin as strong oxidizers (e.g., nitrates,
perchlorates) or strong acids.

» Disposal: Hand off to your hazardous waste contractor (e.g., Veolia, Clean Harbors,
Triumvirate) as "Non-RCRA Regulated Solid."

Protocol B: Aqueous Solutions (Experimental Waste)

Goal: Dispose of buffers or reaction mixtures containing ASA.
» pH Verification: Dip-test the solution. ASA solutions are generally neutral to slightly basic.

o If pH <2 or>12.5: The waste is now Hazardous (Corrosive, D002). Neutralize or manage
as hazardous waste.

o If pH 5-9: Manage as Non-Regulated Aqueous Waste.

» Collection: Pour into a standard 4L or 20L HDPE carboy labeled "Aqueous Waste - Non-
Hazardous."

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861077?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Compatibility Check: Ensure the carboy does not contain heavy metals or organic solvents
(e.g., phenol/chloroform), which would escalate the cost and hazard class of the entire
container.

e Secondary Containment: Keep the carboy in a tub capable of holding 110% of the volume.

o Manifesting: List as "Aqueous solution with trace amino acid salts."”

Protocol C: Contaminated Debris (Gloves, Weigh Boats)

Goal: Manage disposables that contacted the substance.

o Trace Contamination: Items with <3% residue by weight (empty vials, lightly dusted gloves)
are generally considered "RCRA Empty."

o Disposal Path:

o Conservative (Recommended): Place in a clear bag, seal, and place in the "Lab Debris"
box for incineration/landfill by your waste vendor.

o Standard: If your facility permits, double-bag in opaque trash bags and dispose of as
municipal waste (verify with your EHS officer first).

Visual Decision Logic (Workflow)

The following diagram illustrates the decision-making process for ASA disposal, ensuring no
step is missed.
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Waste Generation:
Argininosuccinic Acid (Disodium)

Determine Physical State

Extreme pH / Toxic Mix Neutral / Buffer Only
- - Protocol B:
Contaminated Debris Manage as Hazardous Waste Collect in Carbo
(Gloves, Weigh Boats) (If pH <2 or >12.5 OR Toxic Solvents) : Y :
Non-Regulated Aqueous

Protocol C:

Protocol A:
Label 'Non-Regulated Chemical'
Pack in Drum

Double Bag -> Lab Trash
(Verify Local Rules)

Click to download full resolution via product page
Figure 1: Decision tree for the segregation and disposal of Argininosuccinic acid disodium salt.

Emergency Procedures (Spill Response)

In the event of a spill, the hygroscopic nature of ASA disodium means it will become sticky and
slippery if exposed to humidity.
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o PPE: Wear nitrile gloves, lab coat, and safety glasses. Respiratory protection (N95) is
recommended for large powder spills to prevent inhalation of dust.

o Dry Spill: Sweep up carefully to avoid generating dust.[8] Do not use wet paper towels
initially (this creates a sticky mess). Place recovered powder in a waste container.

o Wet Spill: Absorb with inert material (vermiculite or paper towels). Clean the surface with
water and a mild detergent to remove sticky sodium residues.

o Disposal: Treat spill cleanup materials as Protocol C (Chemical Debris).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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